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Compound of Interest

Compound Name:
1-Dimethylamino-2-methylpentan-

3-one

Cat. No.: B1305268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for 1-Dimethylamino-2-methylpentan-3-one (CAS No: 51690-03-0). The

information is compiled to ensure the safe use of this compound in a laboratory setting.

Section 1: Chemical and Physical Properties
1-Dimethylamino-2-methylpentan-3-one is a colorless to light yellow liquid.[1] It is soluble in

organic solvents like ethanol, acetone, and ether.[2]

Property Value Reference

Molecular Formula C8H17NO [3]

Molecular Weight 143.23 g/mol [3][4]

CAS Number 51690-03-0 [3]

Boiling Point 160-161 °C [2]

Density ~0.84-0.88 g/mL [2]

Section 2: Safety and Hazard Information
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The toxicological properties of 1-Dimethylamino-2-methylpentan-3-one have not been

thoroughly investigated.[3] Therefore, it should be handled with caution, assuming it is

potentially hazardous. It is known to be irritating, corrosive, and slightly toxic.[2] Contact with

skin, eyes, or inhalation may cause irritation or injury.[2]

GHS Hazard Classification:

Pictogram Signal Word Hazard Statements

Warning

H317: May cause an allergic

skin reaction.H319: Causes

serious eye irritation.

Note: There are conflicting reports on GHS classification. One source indicates it may not meet

GHS hazard criteria.[4] However, it is prudent to adhere to the more stringent classification.

Precautionary Statements:

Code Statement

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Section 3: Experimental Protocols
3.1 Personal Protective Equipment (PPE)

A comprehensive list of required PPE is provided below.
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Category Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Must be worn at all times in the

laboratory.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile).

Gloves must be inspected prior

to use and disposed of

properly after.[3]

Lab coat. ---

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.

For higher-level protection, use

appropriate respirators (e.g.,

type OV/AG/P99 US or ABEK-

P2 EU EN 143).[3]

3.2 Safe Handling Procedures

Engineering Controls: All work should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood.[5][6] Eyewash stations and safety showers must be readily

accessible.[6]

Handling: Avoid contact with skin and eyes.[2][6] Do not breathe vapors or mist.[3] Avoid

formation of dust and aerosols.[3][5]

Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly sealed.

[3][5]

Hygiene: Wash hands thoroughly after handling.[3]

3.3 Spill Response Protocol

In the event of a spill, follow the protocol outlined below.
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Caption: Workflow for responding to a chemical spill.

3.4 First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[3]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[3]

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[3]

Section 4: Firefighting and Disposal
4.1 Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Special Hazards: Combustion may produce carbon oxides, nitrogen oxides (NOx), and

hydrogen chloride gas.[3]
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Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

4.2 Disposal Considerations

Dispose of the chemical and any contaminated materials in accordance with local, state, and

federal regulations. Do not let the product enter drains.[3]

Section 5: Logical Relationship of Safety Protocols
The following diagram illustrates the hierarchical relationship of safety measures when working

with 1-Dimethylamino-2-methylpentan-3-one.

Elimination/Substitution (Most Effective)

Engineering Controls (e.g., Fume Hood)

Administrative Controls (e.g., SOPs, Training)

Personal Protective Equipment (Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of safety controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylamino-2-methylpentan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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